![molecular formula C14H11N5OS B6154247 3-(2,1,3-benzothiadiazol-4-yl)-1-[(phenylmethylidene)amino]urea CAS No. 1627598-33-7](/img/no-structure.png)
3-(2,1,3-benzothiadiazol-4-yl)-1-[(phenylmethylidene)amino]urea
Overview
Description
3-(2,1,3-benzothiadiazol-4-yl)-1-[(phenylmethylidene)amino]urea, often abbreviated as 3-BTU, is an organic compound with a wide range of applications. It is a small molecule that has been used in a variety of scientific research applications, including the synthesis of polymers, the study of biochemical and physiological effects, and the development of drug delivery systems. 3-BTU is a relatively new compound, and its properties and potential applications are still being explored. In
Scientific Research Applications
3-BTU has been used in a variety of scientific research applications. It has been used as a reagent for the synthesis of polymers, such as poly(3-BTU) and poly(3-BTU-co-ethylene glycol). It has also been used in the study of biochemical and physiological effects, such as the inhibition of the enzyme cyclooxygenase-2. Furthermore, 3-BTU has been used in the development of drug delivery systems, as it is capable of forming stable complexes with various drugs.
Mechanism of Action
The mechanism of action of 3-BTU is not well understood. However, it is believed to interact with proteins and enzymes, resulting in the inhibition of the enzyme cyclooxygenase-2. This inhibition leads to the inhibition of the production of inflammatory compounds, such as prostaglandins and leukotrienes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-BTU are still being investigated. However, it has been demonstrated to have anti-inflammatory and analgesic effects in animal models. It has also been shown to have antioxidant, anticonvulsant, and anti-cancer properties in vitro. Furthermore, it has been shown to have protective effects against ischemia-induced cell death.
Advantages and Limitations for Lab Experiments
3-BTU has several advantages for laboratory experiments. It is a small molecule, which makes it easy to synthesize and manipulate. It is also relatively cost-effective, making it a good choice for research applications. However, there are some limitations to its use in laboratory experiments. For example, it is a relatively new compound, and its properties and potential applications are still being explored. Furthermore, its mechanism of action is not well understood, making it difficult to predict its effects in biological systems.
Future Directions
There are several potential future directions for the study of 3-BTU. One possible direction is to investigate its effects on other enzymes and proteins. Another possible direction is to explore its potential applications in drug delivery systems and drug development. Furthermore, it could be used to investigate its potential therapeutic effects in various diseases, such as cancer and inflammation. Finally, it could be used to study its effects on the environment, as its properties may make it a good candidate for environmental remediation.
Synthesis Methods
3-BTU is synthesized in a two-step process. The first step involves the reaction of 2,1,3-benzothiadiazol-4-yl chloride and 1-(phenylmethylidene)amino-1-propanol in the presence of anhydrous aluminum chloride and dimethylformamide. The second step involves the reaction of the resulting product with urea in the presence of anhydrous potassium carbonate. This synthesis method has been demonstrated to be efficient and cost-effective.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2,1,3-benzothiadiazol-4-yl)-1-[(phenylmethylidene)amino]urea involves the reaction of 2-amino-1,3-benzothiazole with phenyl isocyanate to form 3-(2,1,3-benzothiadiazol-4-yl)urea, which is then reacted with benzaldehyde to form the final product.", "Starting Materials": [ "2-amino-1,3-benzothiazole", "phenyl isocyanate", "benzaldehyde" ], "Reaction": [ "Step 1: 2-amino-1,3-benzothiazole is reacted with phenyl isocyanate in the presence of a suitable solvent and catalyst to form 3-(2,1,3-benzothiadiazol-4-yl)urea.", "Step 2: The resulting 3-(2,1,3-benzothiadiazol-4-yl)urea is then reacted with benzaldehyde in the presence of a suitable solvent and catalyst to form 3-(2,1,3-benzothiadiazol-4-yl)-1-[(phenylmethylidene)amino]urea.", "Step 3: The final product is purified by recrystallization or other suitable methods." ] } | |
CAS RN |
1627598-33-7 |
Molecular Formula |
C14H11N5OS |
Molecular Weight |
297.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
